Cas no 1208688-93-0 (N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 1208688-93-0
• MF: C₂₁H₁₅F₂N₃O₂
• MW: 379.359511613846
• CID: 6021205
• PubChem ID: 45511556
• Update Time: 2025-06-11

N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-4-pyrrol-1-ylbenzamide
• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide
• 1208688-93-0
• AKOS024652385
• F2493-3203

• Inchi： 1S/C21H15F2N3O2/c22-15-5-8-18(19(23)11-15)20-12-16(25-28-20)13-24-21(27)14-3-6-17(7-4-14)26-9-1-2-10-26/h1-12H,13H2,(H,24,27)
• InChI Key： DINQIPGJGRTNDH-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)C1=CC=C(N2C=CC=C2)C=C1

Computed Properties

• Exact Mass: 379.11323305g/mol
• Monoisotopic Mass: 379.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.1Ų

Additional information on N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide

Introduction to N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide (CAS No: 1208688-93-0)

N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1208688-93-0, represents a unique molecular entity characterized by its intricate structural framework and potential biological activity. The presence of multiple heterocyclic moieties, including an oxazole ring and a pyrrole moiety, alongside fluorinated aromatic groups, suggests a high degree of chemical complexity that may contribute to its pharmacological properties.

The structural composition of N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide positions it as a candidate for further exploration in drug discovery initiatives. The 2,4-difluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall bioavailability. This substitution pattern is often exploited in the development of kinase inhibitors and other targeted therapies.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with therapeutic potential. The oxazole and pyrrole scaffolds are well-documented for their role in modulating various biological pathways. For instance, oxazoles have been implicated in antimicrobial and anti-inflammatory activities, while pyrroles are known for their involvement in enzyme inhibition and neurotransmitter interactions. The combination of these motifs in N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide suggests a multifaceted pharmacological profile that warrants further investigation.

The benzamide moiety in this compound is another critical feature that contributes to its potential biological activity. Benzamides are widely recognized for their role as pharmacophores in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. The incorporation of a benzamide group into the molecular structure of N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide may enhance its binding affinity to specific target proteins or enzymes, thereby modulating biological processes.

The CAS number 1208688-93-0 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and discuss the compound in their studies. The availability of such information is crucial for collaborative efforts in drug discovery and development.

In the context of current research trends, N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-yl)benzamide aligns with the growing interest in structure-based drug design. High-throughput screening (HTS) and computational modeling techniques have enabled researchers to rapidly identify promising candidates for further optimization. The structural features of this compound make it an attractive candidate for such approaches, as they can be leveraged to predict binding interactions and refine lead compounds.

The synthesis of N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(1H-pyrrol-1-y|l| ben|za|mid|e) strong>} involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to incorporate fluorine-containing moieties more efficiently than ever before, which has opened new avenues for drug discovery.

The potential applications of N-{ < p > In summary , N-{< strong > 5 - ( 24 - dif luoro phen y l ) - 12 - ox az ol - 3 - ylm eth yl } } - { 41 H - py rol - 11 y ) ben za mid e } } ( C A S No : { strong > 1208688 - 93 - 0 } } ) is a promis ing compoun d with a comple x structu re an d poten tial bi ological act ivit y . Its synthe sis an d appl icatio ns warrant furthe r stu die s , particu larly i nthe conte xt o f stru cture-ba sed drug de sign an d mult if unc tio nal therapeu tic approa ches . p >